![molecular formula C10H19N B6260539 (1-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHYL)(METHYL)AMINE CAS No. 1212270-76-2](/img/no-structure.png)
(1-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHYL)(METHYL)AMINE
Overview
Description
“(1-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHYL)(METHYL)AMINE” is a compound with the molecular formula C10H19N . It is derived from the bicyclo[2.2.1]heptane structure .
Molecular Structure Analysis
The molecular structure of this compound is based on the bicyclo[2.2.1]heptane structure . Bicyclo[2.2.1]heptane is a type of organic compound with a unique structure consisting of two cycloalkane rings fused together .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the searched resources, compounds with similar structures have been studied. For example, 1,3-disubstituted ureas containing a bicyclic lipophilic group of natural origin were synthesized by the reactions of bicyclo[2.2.1]heptane-2-yl isocyanate with amines .Scientific Research Applications
Role in Pharmaceutical Research
The compound (1-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHYL)(METHYL)AMINE belongs to the norbornane family, a class of bicyclo[2.2.1]heptanes, which has gained significant interest in pharmaceutical research due to its unique molecular structure. Norbornane compounds are utilized in drug research not only for their medicinal properties but also as suitable test molecules for studying structure-activity relationships. Their voluminous, bicyclic carbon skeleton and the sterically fixed position of their substituents make them ideal for exploring the effects of molecular shape on drug activity (Buchbauer & Pauzenberger, 1991). This focus on norbornane compounds, including this compound, indicates their potential for developing new pharmaceuticals and understanding drug mechanisms.
Understanding Ethylene Action and Inhibition
Research on compounds structurally related to this compound, such as 1-Methylcyclopropene (1-MCP), has provided insights into the role of ethylene in plants. 1-MCP is known for its ability to inhibit ethylene action, which has profound effects on delaying senescence and ripening in a broad range of fruits, vegetables, and floricultural crops. This inhibition is beneficial for extending the postharvest life of these commodities, offering significant advantages for agricultural and floricultural industries. The effectiveness of 1-MCP across different temperatures and concentrations underscores its versatility and the importance of understanding ethylene's biological role (Blankenship & Dole, 2003).
Contributions to Food Safety and Quality
Further research into the applications of ethylene inhibitors, such as 1-MCP, highlights their importance in food safety and quality management. By controlling the ripening and senescence processes of fruits and vegetables, these compounds help maintain the nutritional quality, reduce food waste, and improve the economic efficiency of food production systems. The controlled use of ethylene inhibitors is a critical area of study for developing sustainable practices in agriculture and food distribution (Watkins, 2006).
Future Directions
Research into cage-like amines, such as “(1-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHYL)(METHYL)AMINE”, is ongoing due to their unique structural elements and diverse features. They are being explored for their potential in medicinal chemistry, particularly as building blocks for the synthesis of various bioactive compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-(bicyclo[2.2.1]heptan-2-yl)ethyl)(methyl)amine involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Bicyclo[2.2.1]heptan-2-one", "Ethylamine", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Reduction of bicyclo[2.2.1]heptan-2-one with sodium borohydride in methanol to yield (1-hydroxybicyclo[2.2.1]heptan-2-yl)ethanol", "Step 2: Protection of the hydroxyl group with acetic anhydride and pyridine to yield (1-acetoxybicyclo[2.2.1]heptan-2-yl)ethanol", "Step 3: Reaction of (1-acetoxybicyclo[2.2.1]heptan-2-yl)ethanol with ethylamine in diethyl ether and hydrochloric acid to yield (1-(bicyclo[2.2.1]heptan-2-yl)ethyl)ethylamine", "Step 4: Methylation of (1-(bicyclo[2.2.1]heptan-2-yl)ethyl)ethylamine with methylamine in methanol and sodium hydroxide to yield (1-(bicyclo[2.2.1]heptan-2-yl)ethyl)(methyl)amine", "Step 5: Deprotection of the acetoxy group with sodium hydroxide in water to yield the final product, (1-(bicyclo[2.2.1]heptan-2-yl)ethyl)(methyl)amine" ] } | |
CAS RN |
1212270-76-2 |
Molecular Formula |
C10H19N |
Molecular Weight |
153.3 |
Purity |
80 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
